Cas no 882409-12-3 (Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)-)

• Product Name: Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)-
• CAS No: 882409-12-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1920339
• PubChem ID: 7015765
• Update Time: 2025-11-02

Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)-
• (1R,2S)-cis-2-(N-benzyl)amino-1-cyclohexanol
• cis-2-Benzylaminocyclohexanol
• cis-2-Benzylamino-cyclohexanol
• Cis-2-(benzylamino)cyclohexanol
• 40571-87-7
• 882409-12-3
• DB-160556
• CS-0458434
• (1R,2S)-2-(benzylamino)cyclohexan-1-ol
• SCHEMBL15921601
• (cis)-2-(benzylamino)cyclohexanol
• NJNCYFUGUYIMEQ-QWHCGFSZSA-N

• Inchi： 1S/C13H19NO/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-3,6-7,12-15H,4-5,8-10H2/t12-,13+/m0/s1
• InChI Key： NJNCYFUGUYIMEQ-QWHCGFSZSA-N
• SMILES： O[C@@H]1CCCC[C@@H]1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 2.47060

Additional information on Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)-

Comprehensive Overview of Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- (CAS No. 882409-12-3)

Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- is a chiral organic compound with significant applications in pharmaceutical and chemical research. Its unique stereochemistry, denoted by the (1R,2S) configuration, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 882409-12-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in chiral compounds like Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- is driven by their role in drug development. With the pharmaceutical industry increasingly focusing on enantioselective synthesis, this compound's stereospecificity aligns with modern trends in green chemistry and sustainable manufacturing. Researchers often search for "chiral building blocks for drug discovery" or "stereoselective synthesis techniques," highlighting the relevance of this molecule in cutting-edge science.

One of the key features of Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- is its potential utility in asymmetric catalysis. This aligns with the broader industry shift toward atom-efficient reactions, a topic frequently queried in academic and industrial forums. The compound's amino alcohol functionality also makes it a candidate for studying hydrogen bonding interactions, a hot topic in molecular recognition research.

From a commercial perspective, CAS No. 882409-12-3 is often associated with inquiries about "high-purity chiral compounds" and "scalable synthetic routes." These search trends reflect the demand for reliable sources of stereochemically defined intermediates. The compound's structural complexity, featuring both cyclohexanol and benzylamino groups, offers versatility in medicinal chemistry applications, particularly in designing central nervous system (CNS) targeted molecules.

In analytical chemistry, Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- presents interesting challenges for chromatographic separation techniques. This resonates with current discussions about "HPLC method development for chiral compounds"—a frequently searched phrase among analytical scientists. The compound's polar functional groups also make it relevant to studies of solvent effects in reaction optimization, another area of sustained research interest.

The environmental fate of such compounds is increasingly scrutinized, with search queries like "biodegradation of amino alcohols" gaining traction. While Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- is primarily used in controlled laboratory settings, its ecotoxicological profile remains a subject for responsible research—aligning with global concerns about chemical sustainability.

Looking forward, the scientific community continues to explore derivatives of Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- for novel applications. Recent publications have investigated its potential in ligand design for transition metal catalysis, connecting to popular searches about "N,O-chelation chemistry." This demonstrates how fundamental research on such compounds can lead to unexpected technological breakthroughs.

For synthetic chemists, the stereocontrol achieved in the preparation of (1R,2S)-configured compounds like this one remains a benchmark for methodological development. Online discussions frequently center on "diastereoselective reduction techniques" and "kinetic resolution approaches," underscoring the compound's didactic value in advanced organic synthesis education.

In summary, Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R,2S)- (CAS No. 882409-12-3) represents a fascinating case study in contemporary chemical research. Its multifaceted applications—from pharmaceutical intermediates to catalysis research—ensure its continued relevance in addressing both fundamental scientific questions and practical industrial challenges.